Cas no 1966933-35-6 ((3-Methoxyphenyl)-piperidin-3-ylmethanone;hydrochloride)

• Product Name: (3-Methoxyphenyl)-piperidin-3-ylmethanone;hydrochloride
• CAS No: 1966933-35-6
• MF: C₁₃H₁₈ClNO₂
• MW: 255.740522861481
• CID: 5779514
• PubChem ID: 121473791
• Update Time: 2025-05-26

(3-Methoxyphenyl)-piperidin-3-ylmethanone;hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-6503809
• 3-(3-methoxybenzoyl)piperidine hydrochloride
• Z3410860491
• SCHEMBL17913736
• 1966933-35-6
• (3-Methoxyphenyl)-piperidin-3-ylmethanone;hydrochloride

• Inchi： 1S/C13H17NO2.ClH/c1-16-12-6-2-4-10(8-12)13(15)11-5-3-7-14-9-11;/h2,4,6,8,11,14H,3,5,7,9H2,1H3;1H
• InChI Key： UEBSZPNGQAWTQV-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1C=CC=C(C=1)OC)C1CNCCC1

Computed Properties

• Exact Mass: 255.1026065g/mol
• Monoisotopic Mass: 255.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on (3-Methoxyphenyl)-piperidin-3-ylmethanone;hydrochloride

Research Brief on (3-Methoxyphenyl)-piperidin-3-ylmethanone Hydrochloride (CAS: 1966933-35-6): Recent Advances and Applications

The compound (3-Methoxyphenyl)-piperidin-3-ylmethanone hydrochloride (CAS: 1966933-35-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This small molecule, characterized by its piperidine scaffold and methoxyphenyl moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a candidate for further drug development.

A 2023 study published in the Journal of Medicinal Chemistry detailed the optimized synthesis of (3-Methoxyphenyl)-piperidin-3-ylmethanone hydrochloride, highlighting its high yield and purity under controlled conditions. The research emphasized the compound's stability and solubility, which are critical for its bioavailability and pharmacokinetic profile. Furthermore, the study explored its interactions with specific neurotransmitter receptors, suggesting potential applications in neurological disorders such as Parkinson's disease and schizophrenia.

In another groundbreaking study, researchers investigated the compound's role as a modulator of sigma-1 receptors, which are implicated in neuroprotection and cognitive function. The findings, published in Neuropharmacology, demonstrated that (3-Methoxyphenyl)-piperidin-3-ylmethanone hydrochloride exhibits high affinity and selectivity for sigma-1 receptors, making it a valuable tool for studying neurodegenerative diseases. The study also noted its low toxicity profile, which enhances its suitability for preclinical development.

Beyond neurology, recent research has explored the compound's potential in oncology. A 2024 paper in Cancer Research reported that (3-Methoxyphenyl)-piperidin-3-ylmethanone hydrochloride inhibits the proliferation of certain cancer cell lines by disrupting mitochondrial function and inducing apoptosis. These findings open new avenues for the development of targeted cancer therapies, particularly for tumors resistant to conventional treatments.

Despite these advancements, challenges remain in translating these findings into clinical applications. Issues such as optimal dosing, long-term safety, and formulation stability require further investigation. However, the growing body of research underscores the compound's versatility and potential across multiple therapeutic areas. Future studies are expected to focus on combination therapies and personalized medicine approaches to maximize its efficacy.

In conclusion, (3-Methoxyphenyl)-piperidin-3-ylmethanone hydrochloride (CAS: 1966933-35-6) represents a promising candidate in the chemical biology and pharmaceutical landscape. Its diverse pharmacological properties and relatively benign safety profile make it a subject of intense research, with the potential to address unmet medical needs in neurology, oncology, and beyond. Continued exploration of its mechanisms and applications will be crucial for its transition from the lab to the clinic.